Cas no 73469-54-2 (5-tert-Butyl-2-methoxybenzoic Acid)

5-tert-Butyl-2-methoxybenzoic Acid Properties

Names and Identifiers

• 5-(tert-Butyl)-2-methoxybenzoic acid
• 2-Methoxy-5-tert-butylbenzoic acid
• 4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID
• 5-tert-butyl-2-methoxybenzoic acid
• 2-Methoxy-5-t-butyl-benzoesaeure
• 5-tert-Butyl-2-methoxy-benzoesaeure
• A9476
• MFCD02093964
• AS-33372
• CS-0098715
• YCA46954
• Benzoic acid, 5-(1,1-dimethylethyl)-2-methoxy-
• AKOS015953327
• 2-methoxy-5-tert-butylbenzoic acid
• ZXMIDYAIOHHLRW-UHFFFAOYSA-N
• 5-(tert-butyl)-2-methoxybenzoic acid
• SCHEMBL690558
• 5-t-butyl-2-methoxybenzoic acid
• 5-tert-butyl-2-methoxy-benzoic acid
• 5-TERT-BUTYL-2-METHOXYBENZOIC ACID
• 5-tert-Butyl-2-methoxybenzoic acid, AldrichCPR
• AMY868
• FT-0620780
• 5-(tert-Butyl)-2-methoxybenzoicacid
• 73469-54-2
• DA-03198
• +Expand

• MDL： MFCD02093964
• InChIKey： ZXMIDYAIOHHLRW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-12(2,3)8-5-6-10(15-4)9(7-8)11(13)14/h5-7H,1-4H3,(H,13,14)
• SMILES： CC(C)(C)C1=CC(=C(C=C1)OC)C(=O)O
• BRN： 2722665

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.69090
• PSA: 46.53000
• Refractive Index: 1.516
• Boiling Point: 329.6±35.0 °C at 760 mmHg
• Melting Point: 74-76°C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 118.9±19.4 °C
• Color/Form: Slightly white powder.
• Solubility: Insoluble in water.
• Density: 1.1±0.1 g/cm3

5-tert-Butyl-2-methoxybenzoic Acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-22
• Signal Word：warning

5-tert-Butyl-2-methoxybenzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%